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Introduction

Methyl phenanthrene-3-carboxylate is an aromatic ester derivative of phenanthrene, a
polycyclic aromatic hydrocarbon. Its chemical structure, characterized by the phenanthrene
nucleus with a methyl carboxylate group at the 3-position, makes it a compound of interest in
organic synthesis and medicinal chemistry. This technical guide provides an in-depth overview
of the chemical properties, synthesis, and spectral characteristics of methyl phenanthrene-3-
carboxylate, compiled for professionals in research and drug development. While specific
biological activities of this exact ester are not extensively documented, the broader class of
phenanthrene derivatives has shown a wide range of pharmacological effects.

Chemical and Physical Properties

The fundamental chemical and physical properties of methyl phenanthrene-3-carboxylate
are summarized in the table below. These properties are crucial for its handling,
characterization, and application in experimental settings.
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Property Value Source
CAS Number 5345-98-2 [1112]
Molecular Formula C16H1202 [1][2]
Molecular Weight 236.265 g/mol [1]
Density 1.208 g/cm3 [1]
Boiling Point 405.4 °C at 760 mmHg [1]
Flash Point 194.3°C [1]
LogP 3.77960 [1]
Refractive Index 1.677 [1]
PSA 26.30000 [1]
Exact Mass 236.08400 [1]

Note: An experimentally determined melting point for methyl phenanthrene-3-carboxylate is
not readily available in the surveyed literature. For context, the related compound, methyl 9-
bromophenanthrene-3-carboxylate, has a reported melting point of 151-153 °C.[3]

Synthesis of Methyl Phenanthrene-3-Carboxylate

The synthesis of methyl phenanthrene-3-carboxylate is typically achieved through the
esterification of phenanthrene-3-carboxylic acid. Below are detailed experimental protocols for
the synthesis of the precursor acid and its subsequent esterification.

Synthesis of Phenanthrene-3-carboxylic Acid
(Precursor)

A common route to phenanthrene-3-carboxylic acid involves the oxidation of a suitable
phenanthrene derivative. While a specific high-yield, detailed protocol for this precursor was
not found in the immediate search, a general approach can be inferred from related syntheses.

Esterification of Phenanthrene-3-carboxylic Acid
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Method 1: Fischer-Speier Esterification

This classical method involves the acid-catalyzed reaction of a carboxylic acid with an alcohol.
Experimental Protocol:

Dissolution: Dissolve phenanthrene-3-carboxylic acid in an excess of anhydrous methanol.

Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid
(H2S04) or tosic acid (TsOH), to the solution.[4]

Reflux: Heat the reaction mixture under reflux for several hours. The reaction progress can
be monitored using thin-layer chromatography (TLC).[3]

Work-up: After completion, cool the mixture and remove the excess methanol under reduced
pressure.

Extraction: Dissolve the residue in a suitable organic solvent (e.g., dichloromethane or ethyl
acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the
acid catalyst, followed by washing with water and brine.[3]

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.qg.,
NazS0a4 or MgSO0a), filter, and concentrate the solvent in vacuo to obtain the crude methyl
phenanthrene-3-carboxylate.[3]

Purification: Purify the crude product by column chromatography on silica gel or by
recrystallization from a suitable solvent to yield the pure ester.

Method 2: Steglich Esterification

This method is a milder alternative, particularly suitable for substrates that are sensitive to
strong acids.

Experimental Protocol:

e Dissolution: In a dry round-bottom flask under an inert atmosphere, dissolve phenanthrene-
3-carboxylic acid in anhydrous dichloromethane (CH2Cl2).[5]
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o Reagent Addition: Add an equimolar amount of methanol and a catalytic amount of 4-
dimethylaminopyridine (DMAP) (typically 5-10 mol%b).[5]

e Coupling Agent: Cool the mixture to 0 °C in an ice bath and add N,N'-
dicyclohexylcarbodiimide (DCC) (1.1 equivalents) dropwise.[5]

o Reaction: Stir the reaction mixture at 0 °C for 30 minutes and then at room temperature for
2-4 hours. A white precipitate of dicyclohexylurea (DCU) will form. Monitor the reaction by
TLC.[5]

o Work-up: Once the reaction is complete, filter off the DCU precipitate.

» Extraction and Washing: Wash the filtrate with dilute HCI, saturated NaHCOs solution, and
brine.[5]

» Drying and Concentration: Dry the organic layer over anhydrous NazSOa, filter, and
concentrate under reduced pressure.[5]

« Purification: Purify the crude ester by column chromatography.[5]

Method 3: Esterification using POClI3

An efficient and practical protocol for the esterification of aromatic carboxylic acids has been
developed using phosphorus oxychloride (POCIs).

Experimental Protocol:

e Reaction Setup: In an ice-cold solution of phenanthrene-3-carboxylic acid (1 mmol) in
methanol (5 mL), add POCIs (1.2 mmol) dropwise.[6]

e Reaction: Stir the resulting solution at room temperature for 2 hours.[6]

o Work-up: Pour the reaction mixture over crushed ice and extract with ethyl acetate.[6]

e Washing: Wash the combined organic solvent with a saturated solution of sodium
bicarbonate.[6]
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» Drying and Concentration: Dry the organic layer over MgSOas and then concentrate under

reduced pressure to obtain the product.[6]
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Caption: Synthetic pathways to methyl phenanthrene-3-carboxylate.

Spectral Data

Detailed spectral data for methyl phenanthrene-3-carboxylate is not widely published.

However, data from its isomer, methyl phenanthrene-9-carboxylate, and general principles of

spectroscopy can be used to predict its characteristic spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

* 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of the phenanthrene ring system, typically in the range of 7.5-9.0 ppm. A

singlet corresponding to the three protons of the methyl ester group (-OCHs) would appear

further upfield, likely around 4.0 ppm. For comparison, the methyl protons of methyl

phenanthrene-9-carboxylate appear as a singlet at 4.05 ppm.[7]

e 13C NMR: The carbon NMR spectrum will display signals for the aromatic carbons in the

downfield region (typically 120-140 ppm) and a signal for the carbonyl carbon of the ester
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group at a lower field (around 165-175 ppm). The methyl carbon of the ester will appear
upfield (around 50-60 ppm). For methyl phenanthrene-9-carboxylate, the carbonyl carbon
resonates at 168.2 ppm and the methyl carbon at 52.4 ppm.[7]

Mass Spectrometry (MS)

The mass spectrum of methyl phenanthrene-3-carboxylate is expected to show a molecular
ion peak (M*) at m/z = 236, corresponding to its molecular weight.[7] Fragmentation patterns
would likely involve the loss of the methoxy group (-OCHs) or the entire methoxycarbonyl group
(-COOCHSs). The GC-MS of the isomer methyl phenanthrene-9-carboxylate shows a top peak
at m/z 236.[8]

Infrared (IR) Spectroscopy

The IR spectrum of methyl phenanthrene-3-carboxylate would exhibit characteristic
absorption bands for its functional groups:

e C-H stretching (aromatic): Around 3000-3100 cm~1

e C-H stretching (aliphatic, -CHs): Around 2850-2960 cm~1[9]

e C=0 stretching (ester): A strong absorption band in the region of 1700-1750 cm~1
e C-O stretching (ester): In the range of 1000-1300 cm~1

e C=C stretching (aromatic): Multiple bands in the 1400-1600 cm~1 region
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Caption: General experimental workflow for synthesis and analysis.

Biological Activity

While specific studies on the biological activity of methyl phenanthrene-3-carboxylate are
limited in the available literature, the broader class of phenanthrenes has been extensively
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studied. Natural phenanthrenes, isolated from various plants, have demonstrated a wide array
of biological activities, including:

o Cytotoxicity

» Antimicrobial effects

e Spasmolytic activity
 Anti-inflammatory properties
e Antiplatelet aggregation
 Antiallergic activities[10]

Furthermore, studies on methylated phenanthrenes suggest that the position of the methyl
group can significantly influence their potency in activating the aryl hydrocarbon receptor
(AhR), a key regulator of xenobiotic metabolism and toxicity. This indicates that the specific
substitution pattern on the phenanthrene core is a critical determinant of biological function.

Conclusion

Methyl phenanthrene-3-carboxylate is a well-defined organic compound with established
physicochemical properties. Its synthesis from phenanthrene-3-carboxylic acid can be achieved
through several standard esterification methods, allowing for its preparation in a laboratory
setting. While its specific biological profile is yet to be fully elucidated, the diverse activities of
related phenanthrene derivatives suggest that it may hold potential for further investigation in
medicinal chemistry and drug discovery programs. The data and protocols presented in this
guide offer a solid foundation for researchers and scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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